N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C24H22F3N3O3S and its molecular weight is 489.51. The purity is usually 95%.
BenchChem offers high-quality N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nonaqueous Capillary Electrophoresis
Nonaqueous capillary electrophoresis has been developed for the separation of imatinib mesylate and related substances, including compounds with similar structural features to "N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide". This technique is significant for quality control and analytical studies in pharmaceuticals, demonstrating the chemical's relevance in drug purity and composition analysis (Lei Ye et al., 2012).
Stable Cyclic Sulfamidate Intermediate Synthesis
Research has shown the synthesis of stable cyclic sulfamidate intermediates in the preparation of novel antipsychotic derivatives, highlighting the compound's utility in the development of new therapeutic agents. The key steps involve sulfamidate derivatives, indicating the compound's role in synthesizing complex molecules with potential pharmaceutical applications (J. Rousseau et al., 2015).
Metabolic Pathway Analysis
Studies on the metabolic fate and disposition of small-molecule inhibitors in clinical development, such as GDC-0449 (vismodegib), involve compounds structurally related to "N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide". These investigations are crucial for understanding the metabolic pathways, aiding in the development of drugs with optimized pharmacokinetic profiles (Qin Yue et al., 2011).
Fluorinated Polyamides Synthesis
The synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties has been explored. These polyamides show promising applications due to their excellent thermal stability, mechanical properties, and low dielectric constants, indicating the compound's potential in materials science, especially for high-performance polymers (Xiao-Ling Liu et al., 2013).
Antimalarial and COVID-19 Drug Research
Research into the reactivity of sulfonamide derivatives for antimalarial activity has extended to evaluating their potential as COVID-19 drugs. These studies demonstrate the flexibility of compounds with similar chemical frameworks in drug discovery for various diseases, highlighting their role in developing therapeutic agents against emerging global health threats (Asmaa M. Fahim & Eman H. I. Ismael, 2021).
properties
IUPAC Name |
N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22F3N3O3S/c25-24(26,27)21-8-2-1-7-20(21)23(31)29-18-10-12-19(13-11-18)34(32,33)30-15-4-3-9-22(30)17-6-5-14-28-16-17/h1-2,5-8,10-14,16,22H,3-4,9,15H2,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDZMJYNKICNHFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C2=CN=CC=C2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.